2-(3,4-Dichlorophenyl)-1-(2-thienyl)ethanone
Cat. No. B8420520
M. Wt: 271.2 g/mol
InChI Key: MWHBYDHNJMOVDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04159338
Procedure details
Using the procedure described in Example 4A, 100.0 g of 3,4-dichlorophenylacetic acid, 242.0 g of thiophene and 144.0 g of trifluoroacetic anhydride gave from methanol 61.7 g of 2-(3,4-dichlorophenyl)-1-(2-thienyl)ethanone, m.p. 59.5-60.5.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([CH2:9][C:10]([OH:12])=O)[CH:5]=[CH:6][C:7]=1[Cl:8].[S:13]1[CH:17]=[CH:16][CH:15]=[CH:14]1.FC(F)(F)C(OC(=O)C(F)(F)F)=O>CO>[Cl:1][C:2]1[CH:3]=[C:4]([CH2:9][C:10]([C:14]2[S:13][CH:17]=[CH:16][CH:15]=2)=[O:12])[CH:5]=[CH:6][C:7]=1[Cl:8]
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Inputs
Step One
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Name
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Quantity
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100 g
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1Cl)CC(=O)O
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Step Two
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Name
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Quantity
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242 g
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Type
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reactant
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Smiles
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S1C=CC=C1
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Step Three
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Name
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Quantity
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144 g
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Type
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reactant
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Smiles
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FC(C(=O)OC(C(F)(F)F)=O)(F)F
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Step Four
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Name
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Quantity
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61.7 g
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C=C(C=CC1Cl)CC(=O)C=1SC=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
